Cas no 26252-15-3 (Methyl camphorate)

Methyl camphorate structure
Methyl camphorate structure
Product Name:Methyl camphorate
CAS No:26252-15-3
MF:C11H18O4
MW:214.258224010468
CID:238388
Update Time:2023-08-03

Methyl camphorate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, cis-
    • (1R)-trans-camphoric acid-3-methyl ester
    • 2J40EV4V2Z
    • Methyl camphorate
    • (1S,3R)-3-(methoxycarbonyl)-1,2,2-trimethylcyclopentanecarboxylic acid
    • Methyl camphorate, (+/-)-
    • Methyl camphorate, (-)-
    • Methyl camphorate, (1S,3R)-
    • VFNNTVXOZWMVGX-WRWORJQWSA-N
    • 1,3-Cyclopentanedicarboxylic acid, 1,2,2-trimethyl-, 3-methyl ester, (1S,3R)-
    • Inchi: 1S/C11H18O4/c1-10(2)7(8(12)15-4)5-6-11(10,3)9(13)14/h7H,5-6H2,1-4H3,(H,13,14)/t7-,11+/m0/s1
    • InChI Key: VFNNTVXOZWMVGX-WRWORJQWSA-N
    • SMILES: OC([C@@]1(C)CC[C@@H](C(=O)OC)C1(C)C)=O

Computed Properties

  • Exact Mass: 214.121
  • Monoisotopic Mass: 214.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
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